Cas no 1310269-92-1 (propyl(3,4,5-trifluorophenyl)methylamine)

• Product Name: propyl(3,4,5-trifluorophenyl)methylamine
• CAS No: 1310269-92-1
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 5168493
• PubChem ID: 63051343
• Update Time: 2025-08-05

propyl(3,4,5-trifluorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• Propyl[(3,4,5-trifluorophenyl)methyl]amine
• n-(3,4,5-Trifluorobenzyl)propan-1-amine
• Benzenemethanamine, 3,4,5-trifluoro-N-propyl-
• propyl(3,4,5-trifluorophenyl)methylamine

• Inchi： 1S/C10H12F3N/c1-2-3-14-6-7-4-8(11)10(13)9(12)5-7/h4-5,14H,2-3,6H2,1H3
• InChI Key： UBPDLZQIFKOSAW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CNCCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• XLogP3: 2.5
• Topological Polar Surface Area: 12

Additional information on propyl(3,4,5-trifluorophenyl)methylamine

Professional Introduction to Propyl(3,4,5-trifluorophenyl)methylamine (CAS No. 1310269-92-1)

Propyl(3,4,5-trifluorophenyl)methylamine, a compound with the chemical formula C₁₁H₁₄F₃N, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique CAS number CAS No. 1310269-92-1, has garnered attention due to its structural features and potential applications in drug development. The presence of a propyl group and a trifluorophenyl moiety makes it an intriguing candidate for further investigation, particularly in the context of designing novel bioactive molecules.

The trifluorophenyl group is a key structural element that imparts unique electronic and steric properties to the molecule. Fluorine atoms are known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical compounds. In particular, the introduction of fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall pharmacological profile of a drug. This makes Propyl(3,4,5-trifluorophenyl)methylamine a valuable scaffold for medicinal chemists seeking to develop innovative therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in understanding the interactions between Propyl(3,4,5-trifluorophenyl)methylamine and various biological targets. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. Such findings are particularly relevant given the increasing interest in developing targeted therapies for chronic inflammatory diseases.

In addition to its potential as an anti-inflammatory agent, Propyl(3,4,5-trifluorophenyl)methylamine has also been explored as a precursor in the synthesis of more complex molecules. The propyl group provides a versatile handle for further functionalization, allowing chemists to attach additional pharmacophores or modify existing ones. This flexibility has made it a popular choice for medicinal chemists working on hit-to-lead optimization programs. By leveraging the unique properties of this compound, researchers have been able to generate novel derivatives with enhanced biological activity and improved drug-like properties.

The synthesis of Propyl(3,4,5-trifluorophenyl)methylamine involves several key steps that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine atoms into the phenyl ring requires careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these objectives efficiently. These methods not only improve the overall efficiency of the synthesis but also minimize waste generation, aligning with the principles of green chemistry.

The pharmacological evaluation of Propyl(3,4,5-trifluorophenyl)methylamine has revealed several promising characteristics. In vitro studies have demonstrated its ability to interact with specific biological targets with high affinity. For example, preliminary data suggest that this compound may inhibit the activity of certain kinases involved in cancer progression. While these findings are encouraging, further research is needed to confirm its efficacy and safety in vivo. Animal models provide a crucial step in this process, allowing researchers to assess the compound's pharmacokinetic profile and potential side effects.

The development of new pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. Propyl(3,4,5-trifluorophenyl)methylamine exemplifies this collaborative approach by bridging the gap between basic research and clinical application. The insights gained from studying this compound contribute not only to our understanding of its own properties but also provide valuable insights into broader chemical space exploration efforts.

As our understanding of disease mechanisms continues to evolve, so too does our approach to drug discovery. Compounds like Propyl(3,4,5-trifluorophenyl)methylamine serve as important tools in this endeavor by providing new leads for therapeutic development. The combination of innovative synthetic methods with advanced computational tools has accelerated the pace at which new drugs are discovered and developed. This synergy between chemistry and biology is essential for addressing unmet medical needs effectively.

In conclusion, Propyl(3,4,5-trifluorophenyl)methylamine (CAS No. 1310269-92-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for drug development with potential applications across multiple therapeutic areas. As research continues to uncover new biological activities and synthetic strategies for this compound，its importance is likely to grow further。The ongoing investigation into its properties underscores the importance of continued investment in basic scientific research，which remains fundamental to progress in medicine。